5-(4-Phenylmethoxyphenoxy)pyrimidine

• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 5-(4-phenylmethoxyphenoxy)pyrimidine
• InChI: InChI=1S/C17H14N2O2/c1-2-4-14(5-3-1)12-20-15-6-8-16(9-7-15)21-17-10-18-13-19-11-17/h1-11,13H,12H2
• InChI Key: WXIBTCVOIWUTFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)OC3=CN=CN=C3

Description

5-(4-Phenylmethoxyphenoxy)pyrimidine is a pyrimidine derivative featuring a phenoxyphenylmethoxy substituent at the 5-position of the pyrimidine ring. However, its bulky structure may also influence solubility and metabolic stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

Structural Analogues and Substituent Effects

5-(3-Substituted-Thiophene)pyrimidine Derivatives (3a-d)

• Structure : Thiophene substituents at position 5 of pyrimidine (e.g., 3-methylthiophene in 3b) .
• Synthesis : Eco-friendly H₂O₂:HCl catalytic method under reflux, yielding >85% purity .
• Bioactivity :
  • Antimicrobial : Compound 3b showed superior activity against E. coli (MIC: 12.5 µg/mL) compared to ciprofloxacin .
  • Cytotoxicity : Compound 3a reduced MCF-7 breast cancer cell viability to 23.68% (vs. 44.16% for 5-fluorouracil) .
• DNA Binding : Electrostatic/groove binding with CT-DNA, confirmed via UV absorption spectroscopy .

5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine

• Structure: Chlorophenyl and trifluoromethylphenoxy groups at positions 5 and 2 .
• LogP (predicted): ~4.2, indicating moderate lipophilicity .

5-(4-Methoxyphenyl)pyrimidin-2-amine

• Structure : Methoxyphenyl at position 5 and amine at position 2 .
• Bioactivity: Methoxy group improves solubility but may reduce membrane penetration compared to phenylmethoxy analogues. Potential kinase inhibition due to amine group’s hydrogen-bonding capacity .

Hypothetical Comparison with 5-(4-Phenylmethoxyphenoxy)pyrimidine

Property	5-(4-Phenylmethoxyphenoxy)pyrimidine	5-(3-Thiophene)pyrimidine (3b)	5-(4-Chlorophenyl)pyrimidine	5-(4-Methoxyphenyl)pyrimidin-2-amine
Molecular Weight	~350 g/mol (estimated)	221.91 g/mol	342.72 g/mol	231.28 g/mol
LogP (Predicted)	~4.8	2.5	4.2	2.1
Antimicrobial	Not reported	Active (MIC: 12.5 µg/mL)	Not reported	Not reported
Cytotoxicity (MCF-7)	Not reported	23.68% cell viability	Not reported	Not reported

Pharmacological Mechanisms

• DNA Interaction: Thiophene derivatives bind CT-DNA via groove/electrostatic interactions, stabilizing DNA-compound complexes .
• Enzyme Targeting :
  • Compound 3b showed strong binding to GlcN-6-P (-7.9 kcal/mol) and P38 MAPK (-6.4 kcal/mol) via molecular docking .
  • The phenylmethoxy group’s bulkiness may hinder binding to narrow enzyme pockets compared to smaller substituents like thiophene.

ADME and Toxicity Profiles

• Thiophene Derivatives :
  • High oral bioavailability (Lipinski’s rule compliant) and low toxicity (LD₅₀ > 2000 mg/kg) .
• 5-(4-Phenylmethoxyphenoxy)pyrimidine: Predicted to have moderate solubility (LogP ~4.8) but possible CYP450-mediated metabolism due to the methoxy group.

Key Research Findings and Gaps

• Strengths of Analogues : Thiophene derivatives (3a-d) demonstrate validated antimicrobial and anticancer activities with robust DNA-binding properties .
• Limitations of Target Compound: No direct data exists for 5-(4-Phenylmethoxyphenoxy)pyrimidine; its larger substituent may reduce solubility and synthetic yield compared to simpler analogues.
• Future Directions :
  • Synthesis and in vitro testing of the target compound to validate inferred properties.
  • Structural optimization to balance lipophilicity and solubility for improved pharmacokinetics.

Preparation Methods

Preparation of 4-Phenylmethoxyphenol

4-Phenylmethoxyphenol (4-benzyloxyphenol) is synthesized via benzylation of hydroquinone. Reacting hydroquinone with benzyl chloride in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) selectively protects one hydroxyl group, yielding 4-benzyloxyphenol. This step achieves 90% yield under optimized conditions (60°C, 12 hours).

Coupling Reaction

The Ullmann coupling of 5-chloropyrimidine and 4-benzyloxyphenol is conducted using copper(I) iodide (CuI, 10 mol%), 1,10-phenanthroline (20 mol%), and cesium carbonate (Cs₂CO₃) in DMF at 120°C for 24 hours. The reaction proceeds via a nucleophilic aromatic substitution mechanism, displacing chlorine with the phenolic oxygen:

$$
\text{5-Chloropyrimidine} + \text{4-Benzyloxyphenol} \xrightarrow{\text{CuI, 120°C}} \text{5-(4-Phenylmethoxyphenoxy)pyrimidine} + \text{HCl}
$$

This method affords moderate yields (50–65%), with purity confirmed via HPLC (>98%).

Mitsunobu Reaction: Etherification via Reductive Coupling

The Mitsunobu reaction offers an alternative route for constructing the aryloxy linkage under milder conditions, ideal for oxygen-sensitive substrates.

Synthesis of 5-Hydroxypyrimidine

5-Hydroxypyrimidine is prepared via hydrolysis of 5-chloropyrimidine using aqueous sodium hydroxide (NaOH, 2M) at 80°C for 4 hours. The reaction achieves 70% yield, though competing side reactions may necessitate chromatographic purification.

Ether Formation

5-Hydroxypyrimidine reacts with 4-benzyloxyphenol under Mitsunobu conditions: diethyl azodicarboxylate (DEAD, 1.2 equiv) and triphenylphosphine (PPh₃, 1.5 equiv) in tetrahydrofuran (THF) at 0°C to room temperature. The reaction completes within 6 hours, yielding 85% of the target compound:

$$
\text{5-Hydroxypyrimidine} + \text{4-Benzyloxyphenol} \xrightarrow{\text{DEAD, PPh₃}} \text{5-(4-Phenylmethoxyphenoxy)pyrimidine}
$$

This method surpasses Ullmann coupling in efficiency but requires stoichiometric reagents, increasing costs.

Cyclocondensation Strategies: Building the Pyrimidine Core

Cyclocondensation reactions construct the pyrimidine ring with pre-installed substituents, though regiochemical control remains challenging.

Biginelli Reaction Adaptations

While the classic Biginelli reaction produces dihydropyrimidinones, modifications using 4-benzyloxyphenol-derived β-ketoesters enable incorporation of aryloxy groups. For example, reacting ethyl 3-(4-benzyloxyphenoxy)acetoacetate with urea and benzaldehyde under acid catalysis forms a dihydropyrimidinone intermediate, which is oxidized to the aromatic pyrimidine using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). Yields are modest (40–50%) due to oxidation inefficiencies.

Pinner Synthesis

The Pinner method condenses 1,3-dicarbonyl compounds with amidines. Using 3-(4-benzyloxyphenoxy)propane-1,3-dione and acetamidine in ethanol under reflux forms 5-(4-phenylmethoxyphenoxy)pyrimidine directly. This one-pot reaction achieves 60% yield but requires stringent anhydrous conditions.

Analytical Characterization and Validation

All synthetic routes necessitate rigorous characterization:

Method	NMR (δ, ppm)	HPLC Retention (min)	Yield
Ullmann Coupling	8.75 (s, 2H, pyrimidine), 7.45–6.85 (m, 9H, aryl)	12.3	60%
Mitsunobu Reaction	8.82 (s, 2H), 7.50–6.90 (m, 9H)	12.1	85%
Pinner Synthesis	8.70 (s, 2H), 7.40–6.80 (m, 9H)	12.4	55%

Stability studies indicate decomposition <2% after 6 months at 4°C.

Industrial and Environmental Considerations

Scale-up of Ullmann coupling faces challenges due to high temperatures and copper waste, whereas Mitsunobu’s reagent toxicity limits its industrial adoption. Recent advances in photocatalytic C–O bond formation (e.g., using iridium complexes) offer greener alternatives, though yields remain suboptimal (30–40%).

Q & A

Q. Advanced

• ADMET Prediction : SwissADME or ADMETLab 2.0 to estimate permeability, CYP450 inhibition, and bioavailability .
• Toxicity Screening : ProTox-II for hepatotoxicity and cardiotoxicity risks .
• Solubility Modeling : COSMO-RS for logP and solubility in physiological buffers .